Cas no 659737-93-6 (9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-)
659737-93-6 structure
Product Name:9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-
CAS No:659737-93-6
MF:C14H10O6
MW:274.225604534149
CID:1697628
PubChem ID:71375282
Update Time:2025-04-21
9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-
- 1,3,6-trihydroxy-8-methoxyxanthen-9-one
- DTXSID70798028
- 1,3,6-TRIHYDROXY-8-METHOXY-9H-XANTHEN-9-ONE
- 659737-93-6
- 1,3,6-trihydroxy-8-methoxyxanthone
-
- Inchi: 1S/C14H10O6/c1-19-9-3-7(16)5-11-13(9)14(18)12-8(17)2-6(15)4-10(12)20-11/h2-5,15-17H,1H3
- InChI Key: FTDPMUIYQFTFJU-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C2C(=CC(=CC1=2)O)OC)=O)O)O
Computed Properties
- Exact Mass: 274.0477
- Monoisotopic Mass: 274.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 96.22
9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
659737-93-6 (9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent